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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the chemical compound
registered under CAS number 849353-31-7. The compound is chemically identified as (2-
Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester, also known by its synonym tert-Butyl N-(2-
methoxypyridin-4-yl)carbamate.[1] This guide summarizes its known chemical and physical
properties. However, a thorough investigation of publicly available scientific literature and
patent databases reveals a significant absence of information regarding its biological activity,
mechanism of action, and experimental use in drug development contexts. The primary role of
this compound appears to be as a chemical intermediate in organic synthesis.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of (2-Methoxy-pyridin-4-yl)-carbamic
acid tert-butyl ester are summarized in the table below. This information is primarily sourced
from chemical supplier catalogs and databases.
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Property Value Reference
CAS Number 849353-31-7 [1]
Molecular Formula C11H16N203 [1][2]
Molecular Weight 224.26 g/mol [2]

Melting Point 69-70 °C [2]
Appearance Not specified

tert-Butyl (2-methoxypyridin-4-
Synonyms yl)carbamate, Tert-butyl 2- [1]

methoxypyridin-4-ylcarbamate

Synthesis and Reactivity

(2-Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester is listed as a building block in chemical
synthesis. It is incompatible with strong oxidizing agents, as well as strong acids and bases.[2]
Hazardous decomposition products include carbon monoxide, carbon dioxide, and nitrogen
oxides.[2]

Biological Activity and Toxicological Information

A comprehensive search of scientific literature reveals no publicly available data on the
biological activity, pharmacological properties, or mechanism of action of (2-Methoxy-pyridin-4-
yl)-carbamic acid tert-butyl ester.

Toxicology: The toxicological properties of this compound have not been fully investigated.[2] It
is classified as an irritant and may be harmful if ingested or inhaled.[2] It is irritating to mucous
membranes and the upper respiratory tract.[2]

Experimental Applications

The primary application of CAS number 849353-31-7, based on available information, is as a
chemical intermediate or building block for the synthesis of more complex molecules. There are
no detailed experimental protocols in the public domain that describe its use in biological
assays or as a therapeutic agent. One supplier notes its potential use as a "reference
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substance for drug impurities and reagents,” which aligns with its role as a chemical tool rather
than a bioactive compound.

Signaling Pathways and Mechanism of Action

There is no information available in the public domain regarding any signaling pathways
modulated by (2-Methoxy-pyridin-4-yl)-carbamic acid tert-butyl ester or its mechanism of action
in a biological context.

Quantitative Data (IC50, EC50, Pharmacokinetics,
etc.)

No quantitative data such as IC50, EC50, pharmacokinetic parameters, or other measures of
biological activity have been reported in the scientific literature for this compound.

Conclusion for Drug Development Professionals

The compound with CAS number 849353-31-7, (2-Methoxy-pyridin-4-yl)-carbamic acid tert-
butyl ester, is a well-characterized chemical entity in terms of its basic physical and chemical
properties. However, for researchers and scientists in drug development, it is crucial to note the
current absence of any published data regarding its biological effects. Its established role is
that of a synthetic building block. Any investigation into its potential bioactivity would represent
a novel area of research, as there is no existing foundation in the public scientific record to
suggest a therapeutic application. Therefore, this compound should be handled with the
appropriate safety precautions for a chemical of unknown toxicological profile.[2]

Diagrams

Due to the lack of information on biological activity, signaling pathways, or detailed
experimental workflows involving CAS number 849353-31-7, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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